6-[3-(2-Aminoethyl)pyrrolidin-1-yl]pyridine-3-carboxamide

• IUPAC Name: 6-[3-(2-aminoethyl)pyrrolidin-1-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C12H18N4O/c13-5-3-9-4-6-16(8-9)11-2-1-10(7-15-11)12(14)17/h1-2,7,9H,3-6,8,13H2,(H2,14,17)
• InChI Key: MAKAGYLXLRFVCO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CCN)C2=NC=C(C=C2)C(=O)N
• Molecular Formula: C12H18N4O
• Molecular Weight: 234.30 g/mol

Description

6-[3-(2-Aminoethyl)pyrrolidin-1-yl]pyridine-3-carboxamide, also known as A-84543, is a synthetic compound that has been studied for its potential applications in scientific research. This compound belongs to the class of pyridine carboxamides and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 6-[3-(2-Aminoethyl)pyrrolidin-1-yl]pyridine-3-carboxamide involves its binding to alpha7 nAChRs. This binding results in the activation of the receptor, which leads to the release of various neurotransmitters like acetylcholine and glutamate. These neurotransmitters play a crucial role in cognitive processes and memory formation.
Biochemical and Physiological Effects:
Studies have shown that 6-[3-(2-Aminoethyl)pyrrolidin-1-yl]pyridine-3-carboxamide has various biochemical and physiological effects. It has been found to enhance synaptic plasticity, which is essential for learning and memory. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-[3-(2-Aminoethyl)pyrrolidin-1-yl]pyridine-3-carboxamide in lab experiments is its high affinity for alpha7 nAChRs. This makes it an excellent tool for studying the role of these receptors in various neurological disorders. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several future directions for the study of 6-[3-(2-Aminoethyl)pyrrolidin-1-yl]pyridine-3-carboxamide. One of these directions is the development of more potent and selective compounds that can target alpha7 nAChRs with greater specificity. Another direction is the investigation of the potential therapeutic applications of this compound in various neurological disorders. Additionally, further studies are needed to understand the long-term effects of this compound on cognitive function and memory.

Synthesis Methods

The synthesis of 6-[3-(2-Aminoethyl)pyrrolidin-1-yl]pyridine-3-carboxamide involves the reaction of 2-(pyridin-3-yl)acetic acid with 2-aminoethylpyrrolidine in the presence of a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields the desired product, which can be purified by column chromatography.

Scientific Research Applications

6-[3-(2-Aminoethyl)pyrrolidin-1-yl]pyridine-3-carboxamide has been studied for its potential applications in scientific research. It has been found to have a high affinity for alpha7 nicotinic acetylcholine receptors (nAChRs), which are involved in cognitive processes and memory formation. This compound has also been studied for its potential use in developing therapies for various neurological disorders, including Alzheimer's disease and schizophrenia.